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Compound of Interest

Compound Name: ML-7

Cat. No.: B1676663 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
ML-7 is a potent, cell-permeable, and selective inhibitor of Myosin Light Chain Kinase (MLCK).

[1][2] It acts as a reversible, ATP-competitive inhibitor of both Ca²⁺/calmodulin-dependent and -

independent smooth muscle MLCKs.[2][3] Due to its crucial role in regulating the actin-myosin

cytoskeleton, ML-7 is a widely used tool in cell biology to study a variety of cellular processes

including smooth muscle contraction, cell migration, cell adhesion, and apoptosis.[3][4] This

document provides detailed application notes and experimental protocols for the use of ML-7 in

cell culture.

Mechanism of Action
The primary mechanism of action for ML-7 is the inhibition of MLCK. MLCK phosphorylates the

regulatory light chain of myosin II (MLC), which is a critical step for activating myosin's motor

function, enabling it to interact with actin filaments to generate contractile force.[5] By inhibiting

MLCK, ML-7 prevents MLC phosphorylation, leading to a reduction in actomyosin contractility.

This disruption of the cytoskeleton underlies its effects on various cellular functions.[3][5] While

highly selective for MLCK, ML-7 can also inhibit Protein Kinase A (PKA) and Protein Kinase C

(PKC) at significantly higher concentrations.[1][3]
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Start: Seed cells in culture plates

Culture cells to desired confluency
(e.g., 60-80%)

Remove old media, add ML-7 working
solution to cells

Prepare Vehicle Control
(e.g., DMSO in serum-free media)

Parallel Treatment

Prepare ML-7 Stock Solution
(e.g., 10-50 mM in DMSO)

Prepare Working Solution:
Dilute stock in serum-free media

Incubate for desired time
(e.g., 30 min to 24 hours)

Analyze Cells:
- Microscopy

- Western Blot
- Migration Assay

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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